Cas no 2413897-45-5 (tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate)
tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate
- EN300-26665795
- 2413897-45-5
- tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate
-
- Inchi: 1S/C15H24N4O5/c1-15(2,3)24-14(21)18-13-16-11(19-5-7-23-8-6-19)10(9-20)12(17-13)22-4/h20H,5-9H2,1-4H3,(H,16,17,18,21)
- InChI Key: MSKRMHAXSGQUBR-UHFFFAOYSA-N
- SMILES: O1CCN(C2C(CO)=C(N=C(NC(=O)OC(C)(C)C)N=2)OC)CC1
Computed Properties
- Exact Mass: 340.17466988g/mol
- Monoisotopic Mass: 340.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 106Ų
tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665795-0.05g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 0.05g |
$732.0 | 2025-03-20 | |
| Enamine | EN300-26665795-0.1g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 0.1g |
$767.0 | 2025-03-20 | |
| Enamine | EN300-26665795-0.25g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 0.25g |
$801.0 | 2025-03-20 | |
| Enamine | EN300-26665795-0.5g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 0.5g |
$836.0 | 2025-03-20 | |
| Enamine | EN300-26665795-1.0g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 1.0g |
$871.0 | 2025-03-20 | |
| Enamine | EN300-26665795-2.5g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 2.5g |
$1707.0 | 2025-03-20 | |
| Enamine | EN300-26665795-5.0g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 5.0g |
$2525.0 | 2025-03-20 | |
| Enamine | EN300-26665795-10.0g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 95.0% | 10.0g |
$3746.0 | 2025-03-20 | |
| Enamine | EN300-26665795-1g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 1g |
$871.0 | 2023-09-12 | ||
| Enamine | EN300-26665795-5g |
tert-butyl N-[5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate |
2413897-45-5 | 5g |
$2525.0 | 2023-09-12 |
tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate
Introduction to Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate (CAS No. 2413897-45-5)
Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2413897-45-5, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their role in various biological processes and therapeutic applications.
The molecular structure of this compound features a tert-butyl group, a hydroxymethyl group, a methoxy group, and a morpholin-4-yl moiety attached to a pyrimidine core. These functional groups contribute to the compound's overall reactivity and interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.
Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. Pyrimidines are fundamental building blocks in nucleic acid synthesis and are involved in numerous enzymatic reactions, making them ideal candidates for modulating biological pathways. The presence of multiple substituents in Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate suggests that it may exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties.
One of the most intriguing aspects of this compound is its potential to interact with enzymes and receptors involved in critical cellular processes. The morpholin-4-yl group, in particular, is known to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. Additionally, the hydroxymethyl and methoxy groups can participate in hydrogen bonding and other non-covalent interactions, further facilitating its binding to biological targets.
In the context of current research, there has been growing interest in developing small-molecule inhibitors that target specific enzymes or receptors implicated in diseases such as cancer and inflammation. Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate has been identified as a potential lead compound for such applications due to its structural features and predicted biological activity. Preliminary studies have suggested that it may inhibit the activity of key enzymes involved in tumor growth and progression, making it a valuable asset in the quest for new anticancer therapies.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex pyrimidine core. These synthetic methodologies not only highlight the sophistication of modern organic chemistry but also underscore the challenges faced by researchers in achieving optimal reaction outcomes.
From a pharmacological perspective, the evaluation of Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate involves rigorous testing to assess its efficacy, safety, and pharmacokinetic properties. In vitro assays are conducted to determine its interaction with target enzymes and receptors, while animal models provide insights into its systemic effects. These studies are essential for understanding how the compound behaves within living organisms and for identifying potential therapeutic benefits.
The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate exemplifies the interdisciplinary nature of drug discovery by integrating structural chemistry with biological function. Its unique properties make it a compelling candidate for further exploration, potentially leading to breakthroughs in treating various diseases.
As research continues to uncover new applications for this compound, it is likely that Tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-ylyl)pyrimidin-carbamate will play an increasingly important role in pharmaceutical development. The combination of its structural complexity and predicted biological activity positions it as a valuable tool for scientists seeking to develop innovative therapies. By leveraging cutting-edge synthetic methods and pharmacological evaluations, researchers can harness its potential to address unmet medical needs.
2413897-45-5 (tert-butyl N-5-(hydroxymethyl)-4-methoxy-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)